(4,4-Difluoropiperidin-1-yl)-(2-phenyltriazol-4-yl)methanone

• IUPAC Name: (4,4-difluoropiperidin-1-yl)-(2-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C14H14F2N4O/c15-14(16)6-8-19(9-7-14)13(21)12-10-17-20(18-12)11-4-2-1-3-5-11/h1-5,10H,6-9H2
• InChI Key: UWBQAEHGTRUTSV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C(=O)C2=NN(N=C2)C3=CC=CC=C3
• Molecular Formula: C14H14F2N4O
• Molecular Weight: 292.28 g/mol

Description

The compound “(4,4-Difluoropiperidin-1-yl)-(2-phenyltriazol-4-yl)methanone” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs. The molecule also contains a phenyl group and a triazole ring, which are common structures in medicinal chemistry due to their ability to participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the difluoropiperidine and phenyltriazole moieties could potentially result in interesting electronic and steric effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on its interaction with biological targets in the body.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it shows promise in preliminary studies, it could be further investigated for potential uses in fields such as medicinal chemistry or material science.